Cas no 1395964-06-3 (6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester)

• Product Name: 6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester
• CAS No: 1395964-06-3
• MF: C₁₅H₉Cl₂NO₃
• MW: 322.142862081528
• CID: 4733230
• PubChem ID: 118053752
• Update Time: 2024-11-06

6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester
• methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylateQ: What is methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate Q: What is the CAS Number of methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate
• Methyl 2-(3,5-dichlorophenyl)-6-benzoxazolecarboxylate
• CHEMBL4640853
• methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate
• DB-416823
• 9RZ2JAH6UB
• 1395964-06-3
• SCHEMBL16689757
• TFM Impurity 1

• Inchi： 1S/C15H9Cl2NO3/c1-20-15(19)8-2-3-12-13(6-8)21-14(18-12)9-4-10(16)7-11(17)5-9/h2-7H,1H3
• InChI Key： YPGWHAOERBGEND-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(OC)=O)=CC=C2N=C1C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 320.9959485g/mol
• Monoisotopic Mass: 320.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.3Ų